Cas no 1551553-36-6 (3,4-difluoro-2-methoxybenzene-1-carboximidamide)

• Product Name: 3,4-difluoro-2-methoxybenzene-1-carboximidamide
• CAS No: 1551553-36-6
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 5799607
• PubChem ID: 83876640
• Update Time: 2025-05-27

3,4-difluoro-2-methoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-2-methoxybenzene-1-carboximidamide
• EN300-1837598
• 1551553-36-6

• Inchi： 1S/C8H8F2N2O/c1-13-7-4(8(11)12)2-3-5(9)6(7)10/h2-3H,1H3,(H3,11,12)
• InChI Key： CXSVZOJERLCGJG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=N)N)=C1OC)F

Computed Properties

• Exact Mass: 186.06046921g/mol
• Monoisotopic Mass: 186.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3,4-difluoro-2-methoxybenzene-1-carboximidamide

Comprehensive Overview of 3,4-Difluoro-2-methoxybenzene-1-carboximidamide (CAS No. 1551553-36-6)

3,4-Difluoro-2-methoxybenzene-1-carboximidamide (CAS No. 1551553-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of benzene derivatives, characterized by the presence of difluoro and methoxy substituents, along with a carboximidamide functional group. Its molecular formula is C₈H₈F₂N₂O, and it exhibits a molecular weight of 186.16 g/mol. The compound's distinct chemical architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated aromatic compounds like 3,4-difluoro-2-methoxybenzene-1-carboximidamide has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which are critical in designing next-generation therapeutics. The compound's electron-withdrawing fluorine atoms enhance its stability and bioavailability, making it a preferred choice for medicinal chemistry projects. Additionally, its methoxy group contributes to improved solubility, a key factor in formulation development.

The synthesis of 3,4-difluoro-2-methoxybenzene-1-carboximidamide typically involves multi-step organic reactions, including halogenation, methoxylation, and carboximidamide formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given its relevance in high-throughput screening, the compound is often cataloged by leading chemical suppliers and research institutions. Its CAS No. 1551553-36-6 serves as a unique identifier, facilitating seamless procurement and regulatory compliance.

From an industrial perspective, 3,4-difluoro-2-methoxybenzene-1-carboximidamide aligns with the growing trend of green chemistry and sustainable synthesis. Innovations in catalytic processes have reduced the environmental footprint of its production, addressing concerns about waste minimization and energy efficiency. This resonates with the broader scientific community's focus on ESG (Environmental, Social, and Governance) principles in chemical manufacturing. Furthermore, the compound's compatibility with continuous flow chemistry techniques underscores its adaptability to modern process optimization strategies.

In the context of biomedical research, 3,4-difluoro-2-methoxybenzene-1-carboximidamide has been explored for its potential in targeting infectious diseases and metabolic disorders. Its mechanism of action often involves interference with cellular signaling pathways, a hotspot in precision medicine. Recent studies have also investigated its derivatives for neuroprotective and anti-inflammatory properties, reflecting the compound's versatility. These findings are frequently discussed in peer-reviewed journals and scientific conferences, highlighting its translational significance.

For researchers and procurement specialists, understanding the storage conditions and handling protocols of 3,4-difluoro-2-methoxybenzene-1-carboximidamide is crucial. The compound is typically stored under inert conditions to prevent degradation, with recommended temperatures ranging from 2°C to 8°C. Its material safety data sheet (MSDS) provides detailed guidelines on risk assessment and personal protective equipment (PPE), ensuring safe laboratory practices. These precautions align with global standards such as REACH and OSHA, reinforcing its compliance in international markets.

In summary, 3,4-difluoro-2-methoxybenzene-1-carboximidamide (CAS No. 1551553-36-6) represents a pivotal building block in contemporary chemical research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its robust chemical profile and adaptability. As the scientific community continues to explore its potential, this compound is poised to play a transformative role in addressing some of the most pressing challenges in healthcare and sustainability.